Cas no 1807123-45-0 (4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid
• CAS No: 1807123-45-0
• MF: C₉H₅F₂N₃O₄
• MW: 257.150508642197
• CID: 4877143
• Update Time: 2025-05-20

4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid

• Inchi： 1S/C9H5F2N3O4/c10-9(11)7-8(14(17)18)5(2-12)4(3-13-7)1-6(15)16/h3,9H,1H2,(H,15,16)
• InChI Key： WLCLVXLQIXMLLJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C(=CN=1)CC(=O)O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 257.025
• Monoisotopic Mass: 257.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 120

Additional information on 4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid

Introduction to 4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic Acid (CAS No. 1807123-45-0)

4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid, identified by its CAS number 1807123-45-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and applications in drug development.

The molecular structure of 4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid incorporates several key functional groups, including a cyano group (-CN), a difluoromethyl group (-CF₂), and a nitro group (-NO₂). These functional groups contribute to the compound's unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The pyridine scaffold, due to its structural versatility and biological relevance, has been extensively explored as a core structure in drug design. Among these derivatives, 4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid has emerged as a promising candidate for further investigation.

The presence of the cyano group in the molecular structure suggests potential interactions with biological targets such as enzymes and receptors. The cyano group is known to exhibit nucleophilic properties, which can facilitate the formation of covalent bonds with biomolecules. This characteristic makes it particularly useful in the development of irreversible inhibitors, a class of drugs that covalently bind to their targets, leading to prolonged inhibition of their activity.

The difluoromethyl group is another critical feature of 4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid. This group is often incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and increase lipophilicity. The electron-withdrawing nature of the difluoromethyl group can also influence the electronic properties of the molecule, affecting its interactions with biological targets.

The nitro group in the compound adds another layer of complexity to its chemical behavior. Nitro groups can be reduced to amino groups under specific conditions, which can open up new avenues for chemical modification and derivatization. This reactivity makes 4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid a versatile building block for synthesizing more complex molecules.

Recent studies have highlighted the potential applications of this compound in the development of anticancer agents. The combination of the cyano, difluoromethyl, and nitro groups provides multiple sites for interaction with biological targets involved in cancer cell proliferation and survival. Preclinical studies have shown that derivatives of this compound exhibit inhibitory effects on various kinases and other enzymes implicated in cancer pathways.

In addition to its anticancer potential, 4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid has also been explored for its anti-inflammatory properties. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate key inflammatory pathways has been demonstrated in vitro and in animal models, suggesting its therapeutic potential in these conditions.

The synthesis of 4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations have been employed to construct the desired molecular framework efficiently.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how the body processes and eliminates a drug is crucial for determining its efficacy and safety profile. Preliminary pharmacokinetic studies have indicated that 4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics.

In conclusion, 4-Cyano-2-(difluoromethyl)-3-nitropyridine-5-acetic acid (CAS No. 1807123-45-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, underscoring its importance in drug discovery efforts.